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Compound of Interest

Compound Name: Diisopropyl chloromalonate

Cat. No.: B066214 Get Quote

CAS Number: 195209-93-9

Synonyms: dipropan-2-yl 2-chloropropanedioate, Propanedioic acid, chloro-, bis(1-methylethyl)

ester, diisopropyl 2-chloromalonate[1]

This technical guide provides an in-depth overview of Diisopropyl Chloromalonate, a

valuable reagent in organic synthesis, particularly for the pharmaceutical and fine chemical

industries. This document is intended for researchers, scientists, and professionals in drug

development, offering a concise summary of its properties, a representative synthesis protocol,

and its potential applications.

Chemical and Physical Properties
While specific experimental data for Diisopropyl Chloromalonate is limited in publicly

available literature, the following table summarizes its key identifiers and known properties.

Property Value Source

CAS Number 195209-93-9 [2]

Molecular Formula C₉H₁₅ClO₄ [2][3]

Molecular Weight 222.67 g/mol [2]
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For context, related dialkyl chloromalonates exhibit properties such as being liquids at room

temperature. For example, diethyl chloromalonate has a boiling point of 98-103 °C at 12 mbar

and a density of 1.204 g/mL at 25 °C.[4]

Synthesis
A common and effective method for the preparation of dialkyl chloromalonates is the direct

chlorination of the corresponding dialkyl malonate with sulfuryl chloride (SO₂Cl₂). While a

specific protocol for Diisopropyl Chloromalonate is not readily available, the following

experimental procedure for the synthesis of diethyl chloromalonate can be adapted.[4]

Representative Experimental Protocol: Chlorination of
Diisopropyl Malonate
Materials:

Diisopropyl malonate

Sulfuryl chloride (SO₂Cl₂)

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a reflux condenser, add Diisopropyl malonate.

Slowly add sulfuryl chloride dropwise to the Diisopropyl malonate at a controlled

temperature, typically between 60-70 °C.

After the addition is complete, stir the reaction mixture for approximately 60 minutes at the

same temperature.
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Following the stirring period, heat the mixture to a higher temperature (e.g., around 160 °C

for the diethyl analogue) for a short duration to ensure the reaction goes to completion.[4]

Purify the crude product by vacuum distillation to obtain Diisopropyl chloromalonate.

Note: This is a representative protocol based on the synthesis of a similar compound.

Optimization of reaction conditions, such as temperature and reaction time, may be necessary

for Diisopropyl Chloromalonate.

The following diagram illustrates the general workflow for the synthesis of a dialkyl

chloromalonate.
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General Synthesis Workflow for Dialkyl Chloromalonates

Start: Diisopropyl Malonate

Add Sulfuryl Chloride
(SO₂Cl₂)

Reagent Addition

Heat and Stir
(e.g., 60-70°C)

Reaction

Further Heating
(e.g., ~160°C)

Completion

Vacuum Distillation

Purification

End: Purified Diisopropyl
Chloromalonate

Isolation
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Caption: A generalized workflow for the synthesis of dialkyl chloromalonates.
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Applications in Drug Development
Dialkyl 2-halomalonates are important building blocks in the synthesis of various Active

Pharmaceutical Ingredients (APIs).[5] Their utility stems from the presence of two ester groups

and a reactive carbon-chlorine bond, allowing for a variety of chemical transformations.

While specific examples for Diisopropyl Chloromalonate are not extensively documented, its

analogues, dimethyl and diethyl chloromalonate, are known to be key intermediates in the

synthesis of several drugs. For instance, dialkyl 2-halomalonates are starting materials for the

synthesis of APIs such as the endothelin receptor antagonist Bosentan and the antidepressant

Vilazodone.[5]

The general reactivity of chloromalonates allows for their use in the construction of complex

heterocyclic ring systems, which are common structural motifs in many pharmaceuticals. The

diisopropyl ester group in Diisopropyl Chloromalonate can influence the compound's

solubility and reactivity, potentially offering advantages in specific synthetic routes.

The following diagram illustrates the logical relationship of Diisopropyl Chloromalonate as a

building block in pharmaceutical synthesis.
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Role of Diisopropyl Chloromalonate in Drug Synthesis

Diisopropyl Chloromalonate
(Building Block)

Chemical Transformations
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Complex Intermediates

Active Pharmaceutical
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Click to download full resolution via product page

Caption: The role of Diisopropyl Chloromalonate as a synthetic building block.

Safety and Handling
Detailed toxicological data for Diisopropyl Chloromalonate is not available. However, based

on the safety information for analogous compounds like diethyl chloromalonate, it should be

handled with care in a well-ventilated area, and appropriate personal protective equipment

(PPE), including gloves and safety glasses, should be worn. Compounds in this class are

typically irritants to the skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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